ethyl 6-bromo-3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate

• IUPAC Name: ethyl 6-bromo-3-methyl-2-oxobenzimidazole-1-carboxylate
• InChI: InChI=1S/C11H11BrN2O3/c1-3-17-11(16)14-9-6-7(12)4-5-8(9)13(2)10(14)15/h4-6H,3H2,1-2H3
• InChI Key: KEOSRIMQXODDFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=C(C=CC(=C2)Br)N(C1=O)C
• Molecular Formula: C11H11BrN2O3
• Molecular Weight: 299.12 g/mol
• CAS No.: 339013-60-4

Description

Ethyl 6-bromo-3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate is a useful research compound. Its molecular formula is C11H11BrN2O3 and its molecular weight is 299.124. The purity is usually 95%.
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Scientific Research Applications

Immunomodulatory and Anticancer Activities

• Ethyl 6‐bromo‐3‐methyl‐1,3‐thiazolo[3,2‐a]benzimidazole‐2‐carboxylate has been shown to inhibit LPS-stimulated NO generation from Raw murine macrophage 264.7 cells. It also demonstrated strong cytotoxicity against colon and hepatocellular carcinoma cells (Abdel‐Aziz et al., 2009).

Anti-Inflammatory and Analgesic Activities

• A group of ethyl 6-methylimidazo[2,1-b]thiazole-5-carboxylates and related compounds were synthesized and evaluated for anti-inflammatory, analgesic, and antipyretic activities. These compounds were also assessed for their ulcerogenic potential (Abignente et al., 1983).

Coordination Polymer Synthesis

• Ethyl 6-bromo-3-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate was utilized in the synthesis and crystallization of a coordination polymer, showing its potential in materials science (Liao et al., 2006).

Proton Transport

• Ethylene oxide oligomers tethered to benzimidazole units, related to this compound, demonstrated improved proton conductivity, suggesting applications in materials science and energy sectors (Persson & Jannasch, 2003).

Antitumor Applications

• Derivatives of this compound have been synthesized and tested for their efficacy as antitumor agents, highlighting its potential in cancer therapy (Wang et al., 1995).